Cas no 1355173-10-2 (6-tert-Butyl-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid)

• Product Name: 6-tert-Butyl-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid
• CAS No: 1355173-10-2
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5218048
• Update Time: 2025-05-25

6-tert-Butyl-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-Butyl-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid

• Inchi： 1S/C14H21N3O3/c1-14(2,3)11-8-10(12(19)20)15-13(16-11)17-6-4-9(18)5-7-17/h8-9,18H,4-7H2,1-3H3,(H,19,20)
• InChI Key： WFAKVEAGZUSWKC-UHFFFAOYSA-N
• SMILES： C1(N2CCC(O)CC2)=NC(C(C)(C)C)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 279.158
• Monoisotopic Mass: 279.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2

Additional information on 6-tert-Butyl-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid

Comprehensive Overview of 6-tert-Butyl-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid (CAS No. 1355173-10-2)

6-tert-Butyl-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid (CAS No. 1355173-10-2) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique tert-butyl group and a hydroxy-piperidine moiety, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this molecule due to its structural versatility, making it a valuable intermediate in drug discovery and development.

The pyrimidine core of this compound is a well-known scaffold in medicinal chemistry, often associated with bioactive molecules targeting enzymes and receptors. The presence of the 4-hydroxy-piperidin-1-yl group enhances its solubility and potential for hydrogen bonding, which is critical for interactions with biological targets. Meanwhile, the tert-butyl substituent provides steric bulk, potentially improving metabolic stability—a key consideration in modern drug design.

In recent years, the demand for heterocyclic compounds like 6-tert-Butyl-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid has surged, driven by trends in fragment-based drug discovery and covalent inhibitor development. These approaches rely on small, functionalized molecules to probe protein interactions or modulate disease pathways. The compound’s carboxylic acid functionality further expands its utility, enabling conjugation or salt formation for optimized pharmacokinetics.

From a synthetic perspective, CAS No. 1355173-10-2 exemplifies innovations in green chemistry and atom-efficient synthesis. Researchers are exploring catalytic methods to produce such derivatives with minimal waste, aligning with global sustainability goals. Its structural features also make it a candidate for metal-organic frameworks (MOFs) or catalysis, though its primary applications remain in life sciences.

Frequently asked questions about this compound include its stability under physiological conditions, compatibility with common coupling reagents, and potential as a kinase inhibitor scaffold. These queries reflect its relevance in high-throughput screening and targeted therapy research. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and confirm its structure.

In summary, 6-tert-Butyl-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid represents a convergence of medicinal chemistry and materials science. Its multifaceted applications—from drug intermediates to chemical biology probes—underscore its importance in contemporary research. As the scientific community prioritizes precision medicine and sustainable synthesis, compounds like this will continue to attract attention for their innovative potential.